Cas no 119916-08-4 (Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate)

• Product Name: Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate
• CAS No: 119916-08-4
• MF: C₉H₇Br₂FO₂
• MW: 325.95708489418
• MDL: MFCD30295018
• CID: 3678171
• PubChem ID: 18974468
• Update Time: 2025-06-08

Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,6-dibromo-3-fluoro-2-methyl-, methyl ester
• methyl 4,6-dibromo-3-fluoro-2-methylbenzoate
• 6-Dibromo-3-fluoro-2-methylbenzoic acid methyl ester
• methyl 2-methyl-3-fluoro-4,6-dibromobenzoate
• NCKAZFAODCSNBV-UHFFFAOYSA-N
• 4,6-DIBROMO-3-FLUORO-2-METHYL-BENZOICACIDMETHYLESTER
• AS-69685
• 4,6-DIBROMO-3-FLUORO-2-METHYL-BENZOIC ACID METHYLESTER
• AKOS037646578
• 119916-08-4
• CS-0059755
• W16838
• 4,6-Dibromo-3-fluoro-2-methyl-benzoic acid methyl ester
• SCHEMBL7508746
• DTXSID901258368
• Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate

• MDL： MFCD30295018
• Inchi： 1S/C9H7Br2FO2/c1-4-7(9(13)14-2)5(10)3-6(11)8(4)12/h3H,1-2H3
• InChI Key： NCKAZFAODCSNBV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C)=C1C(=O)OC)F)Br

Computed Properties

• Exact Mass: 325.87763g/mol
• Monoisotopic Mass: 323.87968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate

Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate (CAS No. 119916-08-4): A Comprehensive Overview

Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate, identified by its CAS number 119916-08-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of brominated and fluorinated benzoates, which are widely studied for their unique chemical properties and potential applications in drug development.

The structural configuration of Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate consists of a benzoate core substituted with bromine atoms at the 4th and 6th positions, a fluorine atom at the 3rd position, and a methyl group at the 2nd position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry. The presence of multiple halogen atoms enhances its reactivity, allowing for further functionalization and modification to create more complex molecular structures.

In recent years, there has been growing interest in halogenated benzoates due to their role as key intermediates in the synthesis of various bioactive compounds. The< strong>4,6-Dibromo-3-fluoro-2-methylbenzoate structure is particularly noteworthy because it combines the electron-withdrawing effects of bromine and fluorine atoms with the aromatic stability of the benzoate ring. This combination makes it an excellent candidate for further derivatization, leading to compounds with enhanced biological activity.

One of the most compelling aspects of Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate is its potential application in the development of novel pharmaceuticals. Researchers have been exploring its utility as a precursor in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism. The< strong>fluorine-substituted benzoate moiety is particularly significant, as fluorine atoms are known to improve metabolic stability and binding affinity in drug molecules.

The< strong>bromine atoms in the molecule also contribute to its versatility, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). By leveraging these reaction pathways, chemists can introduce additional functional groups or linkages, thereby tailoring the compound's properties for specific biological targets.

Recent advancements in computational chemistry have further enhanced the understanding of how< strong>Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate behaves in different chemical environments. Molecular modeling studies have revealed that the electron-withdrawing nature of the bromine and fluorine atoms influences the molecule's dipole moment and reactivity. These insights are crucial for designing synthetic routes that maximize yield and minimize unwanted side products.

In addition to its pharmaceutical applications, Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate has shown potential in agrochemical research. Its structural features make it a suitable candidate for developing new pesticides and herbicides. The< strong>fluorine-substituted benzoate core can be modified to enhance bioavailability and environmental stability, while the< strong>bromine atoms can serve as handles for further functionalization.

The synthesis of< strong>Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate typically involves multi-step organic reactions starting from commercially available precursors. Key steps include bromination and fluorination of a benzene derivative followed by esterification to introduce the methyl benzoate moiety. Advances in green chemistry have led to the development of more sustainable synthetic methods that minimize waste and reduce hazardous byproducts.

The role of< strong>CAS No. 119916-08-4 in academic and industrial research cannot be overstated. Its unique structural features make it a valuable tool for chemists exploring new synthetic pathways and drug discovery strategies. As our understanding of molecular interactions continues to evolve, compounds like< strong>Methyl 4,6-Dibromo-3-fluoro-2-methylbenzoate will undoubtedly play a pivotal role in shaping the future of pharmaceuticals and agrochemicals.